Cas no 1566458-63-6 (4-Butan-2-yl-2-methyl-1,3-thiazole)

4-Butan-2-yl-2-methyl-1,3-thiazole is a thiazole derivative characterized by its unique structural properties, featuring a butyl substituent at the 4-position and a methyl group at the 2-position of the thiazole ring. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for heterocyclic chemistry. Its structural framework allows for further functionalization, making it valuable in the development of bioactive molecules. The thiazole core contributes to its stability and reactivity, while the alkyl substituents enhance its lipophilicity, which may influence solubility and binding interactions in medicinal chemistry applications.

4-Butan-2-yl-2-methyl-1,3-thiazole structure

1566458-63-6 structure

Product Name:4-Butan-2-yl-2-methyl-1,3-thiazole

CAS No:1566458-63-6

MF:C₈H₁₃NS

MW:155.26052069664

CID:6156886

PubChem ID:67665666

Update Time:2025-06-22

4-Butan-2-yl-2-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

- EN300-7284158
- 1566458-63-6
- 4-butan-2-yl-2-methyl-1,3-thiazole
- SCHEMBL8697693
- 4-(butan-2-yl)-2-methyl-1,3-thiazole
- 4-Butan-2-yl-2-methyl-1,3-thiazole
- Inchi： 1S/C8H13NS/c1-4-6(2)8-5-10-7(3)9-8/h5-6H,4H2,1-3H3
- InChI Key： WUZNATZWZNKWBO-UHFFFAOYSA-N
- SMILES： S1C(C)=NC(=C1)C(C)CC

Computed Properties

Exact Mass: 155.07687059g/mol
Monoisotopic Mass: 155.07687059g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 41.1Å²

4-Butan-2-yl-2-methyl-1,3-thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7284158-0.05g	4-(butan-2-yl)-2-methyl-1,3-thiazole	1566458-63-6	95.0%	0.05g	$245.0	2025-03-11
Enamine	EN300-7284158-0.1g	4-(butan-2-yl)-2-methyl-1,3-thiazole	1566458-63-6	95.0%	0.1g	$366.0	2025-03-11
Enamine	EN300-7284158-0.25g	4-(butan-2-yl)-2-methyl-1,3-thiazole	1566458-63-6	95.0%	0.25g	$524.0	2025-03-11
Enamine	EN300-7284158-0.5g	4-(butan-2-yl)-2-methyl-1,3-thiazole	1566458-63-6	95.0%	0.5g	$824.0	2025-03-11
Enamine	EN300-7284158-1.0g	4-(butan-2-yl)-2-methyl-1,3-thiazole	1566458-63-6	95.0%	1.0g	$1057.0	2025-03-11
Enamine	EN300-7284158-2.5g	4-(butan-2-yl)-2-methyl-1,3-thiazole	1566458-63-6	95.0%	2.5g	$2071.0	2025-03-11
Enamine	EN300-7284158-5.0g	4-(butan-2-yl)-2-methyl-1,3-thiazole	1566458-63-6	95.0%	5.0g	$3065.0	2025-03-11
Enamine	EN300-7284158-10.0g	4-(butan-2-yl)-2-methyl-1,3-thiazole	1566458-63-6	95.0%	10.0g	$4545.0	2025-03-11
1PlusChem	1P028F5I-50mg	4-(butan-2-yl)-2-methyl-1,3-thiazole	1566458-63-6	95%	50mg	$354.00	2023-12-21
1PlusChem	1P028F5I-100mg	4-(butan-2-yl)-2-methyl-1,3-thiazole	1566458-63-6	95%	100mg	$515.00	2023-12-21

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Additional information on 4-Butan-2-yl-2-methyl-1,3-thiazole

Introduction to 4-butylthiazole (CAS No. 1566458-63-6)

The compound 4-butylthiazole, also known as 4-butylthiazol, is a heterocyclic aromatic compound with the CAS number 1566458-63-6. This compound belongs to the class of thiazoles, which are five-membered rings containing one sulfur and one nitrogen atom. The structure of 4-butylthiazole consists of a thiazole ring substituted with a butyl group at the 4-position, giving it the IUPAC name of 4-butylthiazol.

Thiazoles are widely studied due to their unique electronic properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents.

The synthesis of 4-butylthiazole typically involves condensation reactions between an amine and a thioaldehyde or thioamide derivative. This compound can be further functionalized to explore its potential in different chemical and biological systems.

In terms of applications, thiazoles are known for their ability to act as ligands in coordination chemistry, which has led to their use in catalysis and sensor technologies. Additionally, recent research has focused on the use of thiazole derivatives as building blocks for advanced materials such as conductive polymers and organic semiconductors.

The study of 4-butylthiazole's properties continues to be an active area of research, with scientists exploring its role in biological systems and its potential for industrial applications.